5,6-Dimethyl-1-(7-methylnaphthalen-2-yl)sulfonylbenzimidazole
Description
The compound “5,6-Dimethyl-1-(7-methylnaphthalen-2-yl)sulfonylbenzimidazole” is a complex organic molecule that contains a benzimidazole core, which is a type of heterocyclic aromatic organic compound . It also has a naphthalene moiety, which is a polycyclic aromatic hydrocarbon composed of two fused benzene rings .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a benzimidazole ring, two methyl groups attached at the 5 and 6 positions of this ring, and a naphthalene moiety attached via a sulfonyl group . The exact 3D conformation would depend on the specific spatial arrangement of these groups .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the benzimidazole ring and the naphthalene moiety. The benzimidazole ring is aromatic and thus relatively stable, but it can participate in various reactions under certain conditions . The naphthalene moiety is also aromatic and can undergo reactions such as sulfonation .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the benzimidazole ring could contribute to its acidity, while the naphthalene moiety could influence its hydrophobicity .Mechanism of Action
properties
IUPAC Name |
5,6-dimethyl-1-(7-methylnaphthalen-2-yl)sulfonylbenzimidazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N2O2S/c1-13-4-5-16-6-7-18(11-17(16)8-13)25(23,24)22-12-21-19-9-14(2)15(3)10-20(19)22/h4-12H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KJXSGHGHJISCBX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)C=CC(=C2)S(=O)(=O)N3C=NC4=C3C=C(C(=C4)C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5,6-Dimethyl-1-(7-methylnaphthalen-2-yl)sulfonylbenzimidazole | |
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